Cas no 54028-76-1 (3-methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one)

• Product Name: 3-methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one
• CAS No: 54028-76-1
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• MDL: MFCD00168266
• CID: 1075938
• PubChem ID: 3152392
• Update Time: 2025-06-25

3-methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-4,5-dihydro-1H-benzo[b][1,4]diazepin-2(3H)-one
• 1,3,4,5-tetrahydro-3-methyl-2H-1,5-Benzodiazepin-2-one
• 3-Methyl-1,3,4,5-tetrahydro-benzo[b][1,4]diazepin-2-one
• 3-METHYL-4,5-DIHYDRO-1H-BENZO{B}{1,4}DIAZEPIN-2(3H)-ONE
• 2,3-Dihydro-3-methyl-1,5-benzodiazepin-4(5H)-one
• 3-methyl-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one
• 3-methyl-1H-2,3,4,5-tetrahydro
• 3-methyl-1H-2,3,4,5-tetrahydro-1,5-benzodiazepin-2-one
• 3-methyl-2,3,4,5-tetrahydro-1,5-benzodiazepin-2(1H)-one
• AC1MK77Q
• AC1Q2RFZ
• CTK6C3642
• Oprea1_309360
• STOCK3S-51878
• 3-methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one
• G30717
• 3-methyl-1,2,3,5-tetrahydro-1,5-benzodiazepin-4-one
• STK866162
• 3-methyl-1,3,4,5-tetrahydro-1,5-benzodiazepin-2-one
• SCHEMBL11658348
• EN300-48621
• ALBB-017638
• HMS1683H19
• F1216-0227
• AKOS016040985
• 2H-1,5-Benzodiazepin-2-one, 1,3,4,5-tetrahydro-3-methyl-
• AKOS000275345
• DTXSID90389992
• FS-1830
• MFCD00168266
• CHEMBL3813890
• A24452
• 54028-76-1
• Z57115492
• BDBM50178205

• MDL： MFCD00168266
• Inchi： 1S/C10H12N2O/c1-7-6-11-8-4-2-3-5-9(8)12-10(7)13/h2-5,7,11H,6H2,1H3,(H,12,13)
• InChI Key： NSAVOLZYPAFSLW-UHFFFAOYSA-N
• SMILES： O=C1C(C)CNC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 176.094963011g/mol
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.1Ų

3-methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3-methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one

Introduction to 3-Methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one (CAS No. 54028-76-1)

3-Methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one, with the CAS number 54028-76-1, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of benzodiazepines, which are widely studied for their diverse biological activities and therapeutic potential. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements related to this compound.

Chemical Structure and Properties

3-Methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one is a cyclic compound characterized by a benzodiazepine core with a methyl group at the 3-position. The molecular formula is C₁₂H₁₄N₂O, and its molecular weight is 198.25 g/mol. The compound exhibits a high degree of structural stability and is known for its ability to form hydrogen bonds and π-stacking interactions, which are crucial for its biological activity.

The benzodiazepine core of 3-methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one is a common scaffold in many pharmacologically active compounds. This core structure allows for the modulation of various receptors and enzymes in the body, making it a valuable target for drug development. The presence of the methyl group at the 3-position further enhances the lipophilicity of the molecule, facilitating its passage through cell membranes and increasing its bioavailability.

Synthesis Methods

The synthesis of 3-methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one has been extensively studied in the literature. One of the most common methods involves the cyclization of an appropriate amino acid derivative followed by ring closure to form the benzodiazepine core. A typical synthetic route involves the condensation of 3-methylaminobenzoic acid with an appropriate ketone or aldehyde to form an intermediate imine or Schiff base. This intermediate is then cyclized using a suitable reagent such as sodium hydride or potassium tert-butoxide to yield the desired product.

An alternative approach involves the use of microwave-assisted synthesis techniques, which have gained popularity due to their efficiency and environmental friendliness. Microwave-assisted methods can significantly reduce reaction times and improve yields compared to traditional heating methods. Recent studies have also explored the use of green solvents such as water or ethanol in the synthesis process to further enhance sustainability.

Biological Properties and Therapeutic Potential

3-Methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one has been investigated for its potential therapeutic applications in various diseases. One of its primary biological activities is its ability to modulate GABA receptors in the central nervous system (CNS). GABA receptors are key targets for many CNS disorders such as anxiety disorders, epilepsy, and sleep disorders. By binding to these receptors, 3-methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one can exert anxiolytic and anticonvulsant effects.

In addition to its GABAergic activity, recent research has shown that 3-methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one may have potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that 3-methyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one could be a promising lead compound for developing novel anticancer drugs.

Clinical Trials and Future Directions

The therapeutic potential of 3-methyl-2,3,-tetrahydro--benzodiazepin--one (CAS No. 54028--) has led to several clinical trials aimed at evaluating its safety and efficacy in treating various conditions. Early-phase clinical trials have shown promising results in reducing anxiety symptoms and improving sleep quality in patients with generalized anxiety disorder (GAD) and insomnia.

In parallel with clinical trials, ongoing research is focused on optimizing the pharmacokinetic properties of 3-methyl--tetrahydro--benzodiazepin--one (CAS No.--). Efforts are being made to improve its oral bioavailability and reduce side effects such as drowsiness and cognitive impairment. Additionally, researchers are exploring combination therapies involving this compound with other drugs to enhance therapeutic outcomes.

Conclusion

-Methyl--tetrahydro--benzodiazepin--one (CAS No.--) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmacology. Its unique chemical structure and biological properties make it a valuable target for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential. As more clinical data becomes available, it is likely that this compound will play an increasingly important role in the treatment of various diseases.